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Compound of Interest

Compound Name: (-)-Pinene

Cat. No.: B8432373

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pharmacological activities of
(-)-a-pinene and its enantiomer, (+)-a-pinene. This document includes a summary of their
biological effects, quantitative data on their activity, and detailed protocols for key experimental
assays.

Introduction to a-Pinene Enantiomers

a-Pinene is a bicyclic monoterpene that exists as two enantiomers: (+)-a-pinene and (-)-a-
pinene. These stereoisomers, while possessing the same chemical formula and connectivity,
can exhibit different biological activities due to their distinct spatial arrangements, leading to
differential interactions with chiral biological targets such as enzymes and receptors.
Understanding the specific activities of each enantiomer is crucial for the development of
targeted therapeutics.

Pharmacological Activities

(-)-a-Pinene and its enantiomer exhibit a wide range of pharmacological effects, including
antimicrobial, anti-inflammatory, anticancer, neuroprotective, and antioxidant activities. The
potency of these effects can vary between the two enantiomers.
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Antimicrobial Activity

Both enantiomers of a-pinene have been evaluated for their ability to inhibit the growth of
various pathogenic bacteria and fungi. Notably, studies have shown that the antimicrobial
activity is often enantioselective.

Quantitative Data: Antimicrobial Activity of a-Pinene Enantiomers

. . (-)-a-Pinene MIC (+)-a-Pinene MIC

Microorganism Reference

(ng/mL) (ng/mL)
Staphylococcus

> 20,000 4,150 [1]
aureus (MRSA)
Candida albicans > 20,000 117 [1]
Cryptococcus

> 20,000 117 [1]
neoformans
Rhizopus oryzae > 20,000 2,050 [1]
Escherichia coli Not specified 686 [2]
Salmonella enterica Not specified 686 [2]
Staphylococcus -

Not specified 420 [2]
aureus

MIC: Minimum Inhibitory Concentration. A lower MIC value indicates greater antimicrobial
activity.

Anti-inflammatory Activity

a-Pinene has demonstrated significant anti-inflammatory properties. This activity is primarily
attributed to the downregulation of key inflammatory pathways. Research suggests that (+)-a-
pinene may be a more potent inhibitor of the NF-kB and JNK signaling pathways compared to
its levorotatory counterpart.

Signaling Pathway: Anti-inflammatory Action of a-Pinene
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Caption: a-Pinene inhibits inflammatory pathways.

Anticancer Activity

a-Pinene has been shown to induce apoptosis and inhibit proliferation in various cancer cell
lines. The proposed mechanisms involve the modulation of cell cycle regulatory proteins and
the activation of apoptotic pathways. While data directly comparing the anticancer efficacy of
the two enantiomers are limited, studies on specific cancer cell lines have demonstrated the
cytotoxic potential of a-pinene.

Quantitative Data: Cytotoxicity of (+)-a-Pinene
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Cell Line Assay Endpoint Value Reference
Murine % Viability 33.5% at 125
XTT ) [1]
Macrophages Reduction pg/mL
Murine % Viability 100% at 500
XTT ) [1]
Macrophages Reduction pg/mL
N2a
MTT IC50 > 50 mg/L [3]
Neuroblastoma
IC50: Half-maximal inhibitory concentration.
Signaling Pathway: Anticancer Action of a-Pinene
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Seed cells in 96-well plate
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Treat with a-pinene enantiomers

'

Incubate for desired time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8432373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

